1-(2-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

• IUPAC Name: 4-(2-methoxyphenyl)-1H-pyrazine-2,3-dione
• InChI: InChI=1S/C11H10N2O3/c1-16-9-5-3-2-4-8(9)13-7-6-12-10(14)11(13)15/h2-7H,1H3,(H,12,14)
• InChI Key: TZFLGPMUDOVBIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C=CNC(=O)C2=O
• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol

Description

1-(2-Methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione, commonly known as MTHPD, is a heterocyclic compound that has been used in various scientific research applications. It is a pyrazine-2,3-dione, a type of heterocyclic compound that contains a ring with five atoms in which two of them are nitrogen atoms. MTHPD is a highly reactive compound that can be used in a variety of ways, including as a catalyst, an inhibitor, and a reagent. This compound has been studied extensively in recent years and has shown promise in a number of applications, including in drug design and development, biochemistry, and physiology.

Scientific Research Applications

MTHPD has been studied extensively for its potential applications in drug design and development. This compound has been found to be a useful inhibitor of enzymes involved in the synthesis of nucleic acids, such as DNA and RNA. In addition, it has been used as a catalyst in the synthesis of other compounds, such as amino acids and other small molecules. It has also been used as a reagent in a number of reactions, including the synthesis of peptides. Furthermore, MTHPD has been used in the study of the structure and function of proteins and other macromolecules.

Mechanism of Action

MTHPD is believed to act as an inhibitor of enzymes involved in the synthesis of nucleic acids. Specifically, it is thought to bind to the active sites of enzymes, such as DNA polymerase and RNA polymerase, and thus prevent the enzymes from catalyzing the synthesis of nucleic acids. In addition, MTHPD has been found to bind to other enzymes, such as DNA topoisomerase and DNA ligase, and thus inhibit their activity.
Biochemical and Physiological Effects
MTHPD has been found to have a number of biochemical and physiological effects. In particular, it has been found to inhibit the activity of enzymes involved in the synthesis of nucleic acids, such as DNA polymerase and RNA polymerase. In addition, it has been found to inhibit the activity of other enzymes, such as DNA topoisomerase and DNA ligase. Furthermore, MTHPD has been found to have an effect on the structure and function of proteins and other macromolecules. Finally, it has been found to have an effect on the metabolism of cells, as well as their growth and differentiation.

Advantages and Limitations for Lab Experiments

MTHPD has several advantages and limitations when used in laboratory experiments. One of the main advantages is its high reactivity, which makes it useful for a variety of reactions. In addition, it is relatively inexpensive and easy to obtain. However, it has some limitations, such as its instability and its potential to cause unwanted side effects. Furthermore, it can be difficult to control the reaction conditions when using MTHPD.

Future Directions

Given the potential of MTHPD to be used in drug design and development, there are a number of possible future directions for research. For example, further research could be conducted to explore the effects of MTHPD on the structure and function of proteins and other macromolecules. In addition, further research could be conducted to explore the effects of MTHPD on the metabolism of cells, as well as their growth and differentiation. Furthermore, further research could be conducted to explore the potential of MTHPD to be used in drug delivery systems. Finally, further research could be conducted to explore the potential of MTHPD to be used as a catalyst in the synthesis of other compounds, such as amino acids and other small molecules.

Synthesis Methods

MTHPD can be synthesized in a number of ways. The most common method is by reacting 1-methoxy-2-methyl-3-nitrobenzene with 1,2,3,4-tetrahydropyrazine-2,3-dione in the presence of a base. This reaction yields a product that is a yellow-orange crystalline solid. Other methods of synthesis have also been proposed, such as the reaction of 1-methoxy-2-methyl-3-nitrobenzene with 2-methyl-1-nitrobenzene in the presence of a base, which yields a product that is a yellow-orange crystalline solid.